Cas no 2034202-14-5 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine-2-carboxamide)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine-2-carboxamide
• CAS No: 2034202-14-5
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 6101824
• PubChem ID: 119103488
• Update Time: 2025-11-01

1-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine-2-carboxamide
• 2034202-14-5
• 1-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)pyrrolidine-2-carboxamide
• 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]pyrrolidine-2-carboxamide
• 1-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)pyrrolidine-2-carboxamide
• F6541-5869
• AKOS026703216

• Inchi： 1S/C14H18N2O3/c15-14(17)11-2-1-5-16(11)9-10-3-4-12-13(8-10)19-7-6-18-12/h3-4,8,11H,1-2,5-7,9H2,(H2,15,17)
• InChI Key： IWZMOOMZGMUIRS-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1CC1C=CC2=C(C=1)OCCO2)N

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.8Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine-2-carboxamide

Introduction to 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine-2-carboxamide (CAS No. 2034202-14-5)

1-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine-2-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure and potential pharmacological applications. This compound, identified by the CAS number 2034202-14-5, has garnered significant attention in the field of medicinal chemistry due to its structural features and the promising biological activities it exhibits. The presence of a dihydrobenzodioxin moiety and a pyrrolidine ring suggests a unique combination of electronic and steric properties that may contribute to its interaction with biological targets.

The molecular framework of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine-2-carboxamide encompasses several key functional groups that are of particular interest in drug design. The dihydrobenzodioxin segment, also known as a tetrahydroisoquinoline derivative, is well-documented for its role in various pharmacological contexts. This scaffold is frequently encountered in natural products and synthetic molecules that exhibit neurological and cardiovascular effects. The pyrrolidine ring, on the other hand, is a common pharmacophore found in numerous bioactive compounds, contributing to their binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine-2-carboxamide has emerged as a candidate of interest in this pursuit. Its unique structural attributes position it as a potential lead molecule for further optimization towards therapeutic applications. Specifically, the combination of the dihydrobenzodioxin and pyrrolidine moieties may facilitate interactions with specific biological receptors or enzymes, making it a valuable asset in drug discovery efforts.

The synthesis of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine-2-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the methylpyrrolidine carboxamide group at the 2-position of the dihydrobenzodioxin core necessitates careful consideration of synthetic pathways to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations have been employed to construct the desired molecular architecture efficiently.

The pharmacological profile of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine-2-carboxamide has been preliminarily explored through in vitro studies. These investigations have highlighted its potential as an inhibitor of certain enzymes implicated in inflammatory and neurodegenerative diseases. The compound's ability to modulate the activity of these enzymes suggests its utility as a scaffold for developing novel therapeutics aimed at addressing these conditions. Furthermore, the structural motifs present in this molecule align well with known pharmacophores that exhibit favorable pharmacokinetic properties.

In addition to its enzymatic interactions, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine-2-carboxamide has shown promise in preliminary cell-based assays. These studies indicate that the compound can interact with specific cellular targets without significant toxicity at relevant concentrations. This finding is particularly encouraging as it underscores the potential for further development into a lead compound for drug discovery programs targeting neurological disorders. The compound's ability to penetrate cellular membranes and reach its target sites efficiently is crucial for its therapeutic efficacy.

The future direction of research on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)methylpyrrolidine-2-carboxamide involves optimizing its chemical structure to enhance its pharmacological properties. This may include modifications to improve solubility, bioavailability, and metabolic stability. Additionally, computational modeling techniques such as molecular docking and virtual screening can be employed to identify potential analogs with improved activity profiles. By leveraging these approaches, researchers aim to develop more effective derivatives that can advance towards clinical trials.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a valuable tool for understanding the structural requirements for bioactivity within the broader class of dihydrobenzodioxin derivatives. Insights gained from studying 1-(2,3-dihydro-1,4-benzodioxin-6-yi l)methylpyrrolidine-methane carboxamide can inform future drug design strategies and contribute to the development of novel therapeutic agents with enhanced efficacy and safety profiles.